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Compound of Interest

Compound Name: Yadanzioside C

Cat. No.: B15592139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yadanzioside C is a quassinoid glycoside isolated from the seeds of Brucea javanica (L.)

Merr., a plant used in traditional medicine with known anti-inflammatory, anti-viral, and anti-

cancer properties.[1] As a purified compound, Yadanzioside C serves as a critical reference

standard for the qualitative and quantitative analysis of herbal extracts and finished products

containing Brucea javanica. Its reported antileukemic activity also makes it a compound of

interest for pharmacological research and drug development.[2][3]

This document provides detailed application notes and experimental protocols for the use of

Yadanzioside C as a reference standard in natural product analysis, including

chromatographic methods and an overview of its potential biological activities to guide further

research.

Physicochemical Properties
Property Value Source

Molecular Formula C₃₄H₄₆O₁₇ [2]

CAS Number 95258-16-5 -

Source Seeds of Brucea javanica [2]
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Analytical Methods
The following protocols are based on established methods for the analysis of related

quassinoid glycosides from Brucea javanica. Method validation and optimization are

recommended when applying these protocols specifically for the quantification of

Yadanzioside C.

High-Performance Liquid Chromatography (HPLC) for
Quantification
This method is adapted from a validated HPLC procedure for the simultaneous determination

of other major quassinoids in Brucea javanica.[4][5][6]

3.1.1. Experimental Protocol

Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array

(PDA) detector.

Chromatographic Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle

size) is recommended.[4][5][6]

Mobile Phase: A gradient elution using Methanol (A) and Water (B).

Gradient Program (example):

0-15 min: 30-50% A

15-30 min: 50-80% A

30-35 min: 80-100% A

35-40 min: 100% A (hold)

Flow Rate: 1.0 mL/min.[4][5][6]

Detection Wavelength: 270 nm.[4][5]

Column Temperature: Ambient or controlled at 25 °C.
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Injection Volume: 10-20 µL.

3.1.2. Standard and Sample Preparation

Standard Solution: Accurately weigh Yadanzioside C reference standard and dissolve in

methanol to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a

series of working standard solutions by serial dilution for the calibration curve.

Sample Solution (from Brucea javanica seeds):

Pulverize dried seeds of Brucea javanica.

Accurately weigh about 1.0 g of the powdered sample.

Extract with methanol (e.g., 3 x 50 mL) using ultrasonication for 30 minutes for each

extraction.

Combine the extracts and evaporate to dryness under reduced pressure.

Redissolve the residue in a known volume of methanol (e.g., 10 mL) and filter through a

0.45 µm syringe filter before HPLC analysis.

3.1.3. Data Presentation: Hypothetical HPLC Method Validation Parameters

Since specific validated data for Yadanzioside C is not readily available, the following table

presents expected validation parameters based on methods for similar quassinoids.[4][5][6]

Parameter Expected Value

Linearity Range 1 - 50 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.1 - 0.5 µg/mL

Limit of Quantification (LOQ) 0.5 - 1.5 µg/mL

Recovery 95 - 105%

Precision (RSD%) < 2%
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Ultra-Performance Liquid Chromatography (UPLC)
UPLC offers faster analysis times and improved resolution compared to conventional HPLC.

This protocol is a general guideline for developing a UPLC method for Yadanzioside C.

3.2.1. Experimental Protocol

Instrumentation: A UPLC system with a PDA or MS detector.

Chromatographic Column: A UPLC C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

Mobile Phase: A gradient of Acetonitrile (A) and 0.1% Formic Acid in Water (B).

Flow Rate: 0.3 - 0.5 mL/min.

Detection: PDA detection at 270 nm or MS detection in positive or negative ion mode.

Column Temperature: 30 - 40 °C.

High-Performance Thin-Layer Chromatography (HPTLC)
HPTLC is a valuable tool for the simultaneous analysis of multiple samples and for

fingerprinting analysis of herbal extracts.

3.3.1. Experimental Protocol

Stationary Phase: HPTLC plates pre-coated with silica gel 60 F₂₅₄.

Sample Application: Apply standard and sample solutions as bands using an automated

applicator.

Mobile Phase: A mixture of Toluene: Ethyl Acetate: Formic Acid in appropriate ratios (e.g.,

5:4:1, v/v/v). Optimization may be required.

Development: Develop the plate in a saturated twin-trough chamber.

Detection:

Examine the plate under UV light at 254 nm and 366 nm.
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Derivatize with a suitable reagent (e.g., anisaldehyde-sulfuric acid) and heat for

visualization.

Densitometric Scanning: Scan the plate at the wavelength of maximum absorbance for

Yadanzioside C (e.g., 270 nm).

3.3.2. Data Presentation: Hypothetical HPTLC Method Validation Parameters

Parameter Expected Value

R_f Value 0.3 - 0.6 (highly dependent on mobile phase)

Linearity Range 100 - 800 ng/spot

Correlation Coefficient (r²) > 0.99

LOD 10 - 50 ng/spot

LOQ 50 - 150 ng/spot

Recovery 95 - 105%

Precision (RSD%) < 3%

Biological Activity and Putative Signaling Pathway
Yadanzioside C is reported to possess antileukemic activity.[2][3] While the specific molecular

mechanism of Yadanzioside C has not been fully elucidated, studies on other structurally

related quassinoids from Brucea javanica, such as Yadanziolide A, suggest a potential

mechanism of action involving the induction of apoptosis through the modulation of key

signaling pathways.

Yadanziolide A has been shown to induce apoptosis in hepatocellular carcinoma cells by

targeting the JAK/STAT pathway.[7] Specifically, it inhibits the phosphorylation of JAK2 and

STAT3, leading to the downregulation of anti-apoptotic proteins (like Bcl-2) and the

upregulation of pro-apoptotic proteins (like Bax), ultimately resulting in the activation of

caspases and programmed cell death.[7] Given the structural similarity, it is plausible that

Yadanzioside C may exert its antileukemic effects through a similar mechanism.

4.1. Experimental Workflow for Investigating Apoptosis Induction
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Caption: Workflow for investigating the pro-apoptotic effects of Yadanzioside C.

4.2. Putative Signaling Pathway of Yadanzioside C-Induced Apoptosis

Based on the mechanism of the related compound Yadanziolide A, the following signaling

pathway is proposed for Yadanzioside C.
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Caption: Putative signaling pathway for Yadanzioside C-induced apoptosis.
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Conclusion
Yadanzioside C is an essential reference standard for the quality control of Brucea javanica

and its derived products. The analytical methods outlined provide a framework for its accurate

quantification. Further research into its biological activities, particularly the elucidation of its

specific molecular targets and signaling pathways, will be crucial for understanding its

therapeutic potential, especially in the context of leukemia and other cancers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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